Cas no 1251604-98-4 (N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251604-98-4
• MF: C₁₉H₂₃ClN₄O₂
• MW: 374.864523172379
• CID: 6245543
• PubChem ID: 49667298
• Update Time: 2025-06-23

N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• N-[(4-chlorophenyl)methyl]-2-[4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• F3406-9724
• N-[(4-chlorophenyl)methyl]-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1-yl)acetamide
• N-(4-chlorobenzyl)-2-(4-methyl-6-oxo-2-(piperidin-1-yl)pyrimidin-1(6H)-yl)acetamide
• VU0625701-1
• AKOS021763802
• 1251604-98-4

• Inchi： 1S/C19H23ClN4O2/c1-14-11-18(26)24(19(22-14)23-9-3-2-4-10-23)13-17(25)21-12-15-5-7-16(20)8-6-15/h5-8,11H,2-4,9-10,12-13H2,1H3,(H,21,25)
• InChI Key： XGHNGKZJOMULFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CN1C(C=C(C)N=C1N1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 374.1509537g/mol
• Monoisotopic Mass: 374.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65Ų

Additional information on N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide

Research Briefing on N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1251604-98-4)

N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1251604-98-4) is a novel chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidinone and piperidine moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role as a promising candidate for drug development.

The synthesis of N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide involves a multi-step process that ensures high yield and purity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its structural integrity. The compound's stability under various physiological conditions has also been assessed, highlighting its suitability for further preclinical and clinical studies.

Pharmacological evaluations of N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide have revealed its potent activity against specific molecular targets. In vitro studies demonstrate its ability to inhibit key enzymes involved in inflammatory and proliferative pathways, suggesting potential applications in treating conditions such as cancer and autoimmune diseases. Furthermore, in vivo models have shown promising results in terms of bioavailability and tissue distribution, with minimal off-target effects observed at therapeutic doses.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its bioactivity, paving the way for the design of derivatives with enhanced efficacy and reduced toxicity. Computational modeling and molecular docking simulations have further elucidated its interactions with target proteins, providing a foundation for rational drug design.

Despite these advancements, challenges remain in the development of N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N-(4-chlorophenyl)methyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide represents a promising avenue for drug discovery, with its unique chemical structure and pharmacological profile offering multiple opportunities for therapeutic intervention. Continued research and development efforts are warranted to fully exploit its potential and bring it closer to clinical use.